Cas no 2144547-78-2 (1-(1-phenylcyclopropyl)methylcyclopropan-1-amine)

• Product Name: 1-(1-phenylcyclopropyl)methylcyclopropan-1-amine
• CAS No: 2144547-78-2
• MF: C₁₃H₁₇N
• MW: 187.280783414841
• CID: 6232109
• PubChem ID: 165692547
• Update Time: 2025-07-04

1-(1-phenylcyclopropyl)methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-phenylcyclopropyl)methylcyclopropan-1-amine
• 2144547-78-2
• 1-[(1-phenylcyclopropyl)methyl]cyclopropan-1-amine
• EN300-1861035

• Inchi： 1S/C13H17N/c14-13(8-9-13)10-12(6-7-12)11-4-2-1-3-5-11/h1-5H,6-10,14H2
• InChI Key： MRXZJBCOYZCCTF-UHFFFAOYSA-N
• SMILES： NC1(CC1)CC1(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 187.136099547g/mol
• Monoisotopic Mass: 187.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on 1-(1-phenylcyclopropyl)methylcyclopropan-1-amine

Introduction to 1-(1-phenylcyclopropyl)methylcyclopropan-1-amine (CAS No. 2144547-78-2)

1-(1-phenylcyclopropyl)methylcyclopropan-1-amine, identified by its CAS number 2144547-78-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its unique structural framework, which includes a cyclopropyl moiety linked to a phenyl group and an amine substituent. The presence of these structural features imparts distinct chemical properties and potential biological activities, making it a subject of interest for further exploration in drug discovery and development.

The molecular structure of 1-(1-phenylcyclopropyl)methylcyclopropan-1-amine consists of a cyclopropane ring substituted with a methyl group and an amine functional group, while the other carbon atom of the cyclopropane ring is connected to a phenylcyclopropyl group. This arrangement creates a rigid three-membered ring system that can influence the compound's interactions with biological targets. The phenyl group introduces aromaticity, which is often associated with enhanced binding affinity to certain biological receptors, while the amine group provides a site for hydrogen bonding and further functionalization.

In recent years, the exploration of novel heterocyclic compounds has been a focal point in medicinal chemistry, particularly due to their potential as pharmacophores in drug design. The cyclopropane ring, though relatively rare in natural products, offers unique electronic and steric properties that can be exploited to modulate biological activity. Studies have shown that cyclopropane derivatives can exhibit potent activity against various biological targets, including enzymes and receptors involved in metabolic pathways, inflammation, and cancer progression.

One of the most compelling aspects of 1-(1-phenylcyclopropyl)methylcyclopropan-1-amine is its potential as a scaffold for developing small-molecule inhibitors or modulators. The combination of the cyclopropyl and phenyl groups creates a diverse chemical space that can be tailored to interact with specific binding pockets on biological targets. For instance, the rigid nature of the cyclopropane ring can mimic the conformational preferences of natural substrates, thereby enhancing binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy. These tools have been instrumental in designing derivatives of 1-(1-phenylcyclopropyl)methylcyclopropan-1-amine that exhibit improved pharmacokinetic properties or enhanced target engagement. By leveraging these computational methods, scientists can rapidly screen large libraries of analogs and identify promising candidates for further experimental validation.

The amine functional group in 1-(1-phenylcyclopropyl)methylcyclopropan-1-amine also presents opportunities for further derivatization. Amines are versatile pharmacophores that can be modified to introduce various substituents, including polar groups that enhance solubility or hydrophobic groups that improve membrane permeability. This flexibility makes it possible to fine-tune the physicochemical properties of the compound to optimize its pharmacological profile.

In the context of drug discovery, the synthesis of complex molecules like 1-(1-phenylcyclopropyl)methylcyclopropan-1-amine requires sophisticated synthetic methodologies. Modern synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis, have made it possible to construct intricate molecular frameworks with high efficiency and precision. These advancements have not only facilitated the preparation of this compound but also opened avenues for developing related analogs with tailored biological activities.

The potential applications of 1-(1-phenylcyclopropyl)methylcyclopropan-1-amine extend beyond traditional therapeutic areas. Given its unique structural features, this compound may find utility in developing novel agrochemicals or materials with specialized functions. For example, its ability to interact with biological targets could be harnessed to create innovative pesticides or crop protection agents that target specific metabolic pathways in pests while minimizing environmental impact.

Furthermore, the study of such compounds contributes to our fundamental understanding of structure-function relationships in biochemistry. By investigating how modifications to the core scaffold affect biological activity, researchers can gain insights into the mechanisms by which drugs interact with their targets. These insights are invaluable for designing next-generation therapeutics with improved efficacy and safety profiles.

The growing interest in heterocyclic compounds like 1-(1-phenylcyclopropyl)methylcyclopropan-1-amine is also driven by their potential as tools for chemical biology research. These molecules can be used as probes to study enzyme function, receptor signaling pathways, and other critical biological processes. Such studies not only advance our knowledge of fundamental biology but also provide leads for developing new therapeutic strategies.

In conclusion, 1-( 1 - phen ylc yclo prop ylm eth ylc yclo pro pan - 1 - ami ne) (CAS No . 2144547 - 78 - 2) represents a promising candidate for further exploration in pharmaceutical research . Its unique structural features , combined wi th recent advanc ements i n synthetic chemi stry an d comput ational m odeling , position it as a valuable scaffold for developing novel therapeutics . As researc h contin ues to uncover new applications an d mechanis ms , this compoun d is likely to play an increasingly important role i n med icinal chemistry an d beyond . p >